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CAS No.: 13473-77-3

Cat. No.: B1143770
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Introduction
Lanthanide sulfates are a class of inorganic compounds with diverse applications in catalysis,

ceramics, and as precursors for other lanthanide-containing materials. Their thermal stability is

a critical parameter that dictates their utility in high-temperature applications and synthesis

processes. This guide provides a comparative analysis of the thermal stability of lanthanide(III)

sulfates (Ln₂(SO₄)₃), supported by experimental data from thermogravimetric analysis (TGA)

and differential thermal analysis (DTA).

The thermal decomposition of anhydrous lanthanide sulfates generally follows a two-step

pathway. Initially, the lanthanide sulfate decomposes to form an oxysulfate (Ln₂O₂SO₄), which

upon further heating, transforms into the corresponding lanthanide oxide (Ln₂O₃). The stability

of these compounds against thermal decomposition exhibits a discernible trend across the

lanthanide series, which is correlated with the decreasing ionic radii of the trivalent lanthanide

cations (Ln³⁺) due to the lanthanide contraction.
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The thermal stability of anhydrous lanthanide sulfates generally decreases across the

lanthanide series from Lanthanum (La) to Lutetium (Lu). This trend is attributed to the

lanthanide contraction, which leads to a decrease in the ionic radius of the Ln³⁺ ion. The

smaller, more polarizing cations in the later part of the series destabilize the sulfate anion,

leading to decomposition at lower temperatures.

Decomposition Data
The following table summarizes the decomposition temperatures for the first step of thermal

decomposition of anhydrous lanthanide sulfates (Ln₂(SO₄)₃ → Ln₂O₂SO₄) as determined by

thermogravimetric and differential thermal analysis.
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Note: A complete dataset for all lanthanides from a single, consistent experimental study is not

readily available in the public domain. The provided data is compiled from various sources and

experimental conditions may vary.

Experimental Protocols
The thermal stability of lanthanide sulfates is primarily investigated using thermogravimetric

analysis (TGA) and differential thermal analysis (DTA).

Thermogravimetric Analysis (TGA)
Objective: To determine the temperature at which the lanthanide sulfate undergoes mass loss

due to decomposition.
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Methodology:

A small, precisely weighed sample of the anhydrous lanthanide sulfate (typically 5-10 mg) is

placed in an inert crucible (e.g., alumina or platinum).

The crucible is placed in a thermogravimetric analyzer.

The sample is heated at a constant rate, for example, 10 °C/min, under a controlled

atmosphere (e.g., flowing nitrogen or air) to prevent unwanted side reactions.

The mass of the sample is continuously monitored as a function of temperature.

The onset temperature of decomposition is identified as the temperature at which a

significant mass loss begins.

The general decomposition reaction observed is: Ln₂(SO₄)₃(s) → Ln₂O₂SO₄(s) + 2SO₂(g) +

O₂(g)

Followed by: Ln₂O₂SO₄(s) → Ln₂O₃(s) + SO₂(g) + ½O₂(g)

Visualizations
Decomposition Pathway
The following diagram illustrates the general thermal decomposition pathway of lanthanide

sulfates.
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Caption: General thermal decomposition pathway of lanthanide sulfates.

Relationship between Ionic Radius and Thermal Stability
This diagram illustrates the inverse relationship between the ionic radius of the lanthanide ion

and the thermal stability of its sulfate. As the ionic radius decreases across the lanthanide

series, the decomposition temperature generally decreases.
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Caption: Trend in thermal stability of lanthanide sulfates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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